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Introduction

2-(Propylthio)aniline, a sulfur-containing aromatic amine, represents a class of molecules with
significant potential in various scientific domains, particularly in medicinal chemistry and
materials science. Its unique structural features—an aniline core substituted with a propylthio
group at the ortho position—confer specific chemical reactivity and potential for biological
activity. This guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and potential applications of 2-(Propylthio)aniline, offering a technical resource for
researchers and developers in the field.

Section 1: Core Chemical and Physical Properties

2-(Propylthio)aniline, identified by the CAS number 79792-95-3, possesses a distinct set of
physical and chemical properties that are fundamental to its handling, reactivity, and
application.[1][2]
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Molecular Structure and Key Identifiers

The foundational structure of 2-(Propylthio)aniline consists of a benzene ring substituted with
an amino group (-NHz2) and a propylthio group (-S(CH2)2CHs) at adjacent positions.

Table 1: Key Chemical Identifiers for 2-(Propylthio)aniline

Identifier Value Source
CAS Number 79792-95-3 [11[2]
Molecular Formula CoH13NS [1][2]
Molecular Weight 167.27 g/mol [11[2]
SMILES Code NC1=CC=CC=C1SCCC [1]

While detailed experimental data on the physical properties of 2-(Propylthio)aniline is not
extensively published, its hydrochloride salt is also a recognized form of this compound.[3]

Section 2: Spectroscopic Characterization

The elucidation of the structure of 2-(Propylthio)aniline relies on a combination of
spectroscopic technigues. While a comprehensive public database of its spectra is not readily
available, the expected spectral characteristics can be inferred from the analysis of closely
related analogs such as 2-(methylthio)aniline and 2-(butylthio)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the amine protons, and the protons of the propyl group. The aromatic protons would
appear in the downfield region, typically between 6.5 and 7.5 ppm, with splitting patterns
indicative of their ortho, meta, and para relationships. The protons of the propyl group would
be found in the upfield region.

e 13C NMR: The carbon NMR spectrum would provide signals for the nine unique carbon
atoms in the molecule. The chemical shifts of the aromatic carbons would be influenced by
the electron-donating effects of the amino and alkylthio groups.
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Infrared (IR) Spectroscopy

The IR spectrum of 2-(Propylthio)aniline would be characterized by absorption bands
corresponding to the N-H stretching of the primary amine (typically in the range of 3300-3500
cm~1), C-H stretching of the aromatic ring and the alkyl chain, and C=C stretching of the
aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. The fragmentation
pattern would likely involve cleavage of the C-S bond and fragmentation of the propyl chain,
providing further structural information.[4][5][6] The molecular ion peak for a monoamine
compound is expected to be an odd number.[6]

Section 3: Synthesis and Reactivity

The synthesis of 2-(propylthio)aniline can be approached through various strategies, often
involving the formation of the carbon-sulfur bond. While specific, detailed protocols for this
exact molecule are not widespread in peer-reviewed literature, general methods for the
synthesis of 2-alkylanilines and aryl sulfides can be adapted.

Potential Synthetic Pathways

One plausible route involves the reaction of 2-aminothiophenol with a propyl halide (e.g., 1-
bromopropane) in the presence of a base. This nucleophilic substitution reaction would form
the desired thioether linkage.

Another approach could involve the palladium-catalyzed cross-coupling of 2-haloaniline with
propanethiol. Advances in transition-metal-catalyzed C-S bond formation offer a versatile
methodology for such transformations.

The synthesis of related 2-alkenylanilines has been achieved through methods such as a 3-
aza-Cope rearrangement, direct cross-metathesis, and palladium-catalyzed C—N cross-
coupling of aryl halides, which could potentially be adapted for the synthesis of saturated
alkylthio analogs.[7]

Experimental Workflow: Conceptual Synthesis via S-Alkylation
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Caption: Conceptual workflow for the synthesis of 2-(Propylthio)aniline via S-alkylation of 2-
aminothiophenol.

Section 4: Potential Applications in Research and
Development

While specific, large-scale applications of 2-(Propylthio)aniline are not yet established, its
structural motifs are present in molecules with recognized biological activity. The anilino group
is a common feature in many pharmacologically active compounds, and the introduction of an
alkylthio substituent can modulate properties such as lipophilicity, metabolic stability, and
receptor binding.

Medicinal Chemistry

Substituted anilines are a cornerstone in drug discovery, forming the basis for a wide range of
therapeutic agents.[8] The alkylthio group, in particular, has been incorporated into molecules
with anticancer and antimicrobial activities.[9][10] For instance, 2-anilino triazolopyrimidines
have been investigated as tubulin polymerization inhibitors with potential anticancer
applications.[11] The presence of the propylthio group in 2-(propylthio)aniline makes it a
valuable building block for the synthesis of novel drug candidates in these and other
therapeutic areas.

Materials Science

Aniline derivatives are precursors to polyaniline, a class of conducting polymers with
applications in sensors, electronic devices, and corrosion inhibition.[12] The incorporation of
substituents onto the aniline ring can tune the electronic and physical properties of the resulting
polymers. While the polymerization of 2-(propylthio)aniline itself is not well-documented, it
represents a potential monomer for creating novel polymeric materials with tailored properties.

Section 5: Safety and Handling

Detailed toxicological data for 2-(Propylthio)aniline is not readily available. However, as with
any aniline derivative, it should be handled with care in a well-ventilated laboratory

environment, using appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Anilines as a class can be toxic if swallowed, in contact with skin, or if

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1279395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-propylthio-aniline-chemical-properties-and-structure
https://www.benchchem.com/product/b1279395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-propylthio-aniline-chemical-properties-and-structure
https://pdf.benchchem.com/578/The_Diverse_Biological_Activities_of_Substituted_Anilines_and_Imidazoles_A_Technical_Guide.pdf
https://www.researchgate.net/publication/332781151_Synthesis_and_biological_activity_of_2-alkylthio-5-4-N-acetyl_N-chloroacetylaminophenyl-134-oxadiazoles
https://pubmed.ncbi.nlm.nih.gov/40403868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9415608/
https://www.benchchem.com/product/b1279395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-propylthio-aniline-chemical-properties-and-structure
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra02474d
https://www.benchchem.com/product/b1279395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-propylthio-aniline-chemical-properties-and-structure
https://www.benchchem.com/product/b1279395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-propylthio-aniline-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

inhaled. For the closely related 2-(methylthio)aniline, hazards include acute toxicity (oral,
dermal, and inhalation), skin irritation, and serious eye irritation.[13] It is reasonable to assume
that 2-(propylthio)aniline may have a similar hazard profile.

Conclusion

2-(Propylthio)aniline is a chemical entity with underexplored potential. While comprehensive
data on its properties and applications are still emerging, its structural relationship to known
bioactive molecules and functional polymers suggests it is a promising candidate for further
investigation. This guide has synthesized the currently available information to provide a
foundational understanding for researchers and developers interested in leveraging the unique
characteristics of this compound in their work. Further experimental validation of its physical
properties, spectroscopic data, and biological activities will be crucial in unlocking its full
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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